Cas no 2229405-03-0 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2229405-03-0
• MF: C₆H₇ClF₃N₃
• MW: 213.588090181351
• CID: 5980415
• PubChem ID: 165722366
• Update Time: 2025-06-30

1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine
• 2229405-03-0
• EN300-1956211

• Inchi： 1S/C6H7ClF3N3/c1-13-2-12-5(7)3(13)4(11)6(8,9)10/h2,4H,11H2,1H3
• InChI Key： NIHIFGNMJJSZNU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)N)N(C)C=N1

Computed Properties

• Exact Mass: 213.0280594g/mol
• Monoisotopic Mass: 213.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 2229405-03-0) and Its Applications in Modern Chemical Biology

The compound 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine, identified by the CAS number 2229405-03-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a chloro-substituted imidazole core and a trifluoroethylamine side chain imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating heterocyclic structures, particularly imidazole derivatives, due to their inherent biological activity and versatility. The 4-chloro-1-methyl-1H-imidazole moiety in this compound is of particular interest, as it has been shown to exhibit inhibitory effects on various enzymatic targets. This feature is highly relevant in the context of developing novel therapeutic agents targeting inflammatory and infectious diseases.

The trifluoroethylamine group contributes to the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Fluorinated aliphatic amines are increasingly employed in medicinal chemistry due to their ability to enhance binding affinity and reduce metabolic degradation. The combination of these structural elements in 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine suggests potential applications in the development of small-molecule inhibitors with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorine atoms in modulating the bioactivity of pharmaceutical compounds. The trifluoroethyl group can influence both the electronic properties and steric environment of a molecule, thereby affecting its interactions with biological targets. In the case of this compound, the fluorine atoms may enhance its binding affinity to protein receptors while simultaneously improving its resistance to enzymatic degradation.

The chloro-substituted imidazole moiety is another critical feature that warrants further investigation. Chlorinated imidazoles have been extensively studied for their role in modulating immune responses and inhibiting pathogenic enzymes. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of phosphodiesterases and kinase enzymes, which are implicated in various pathological conditions. The structural flexibility provided by the methyl group at the 1-position of the imidazole ring further enhances the compound's potential as a pharmacological tool.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before experimental validation. Molecular docking simulations have been employed to explore the binding interactions between 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine and target proteins such as kinases and transcription factors. These studies have revealed that the compound exhibits high binding affinity for several key therapeutic targets, suggesting its utility in developing novel drugs.

In addition to its potential as an inhibitor, this compound may also serve as a building block for more complex molecular architectures. The presence of reactive functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications. For example, additional modifications could enhance its solubility or improve its ability to cross biological membranes.

The synthesis of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-amine presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct its core structure efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic chemistry.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-am ine (CAS No. 2229405-03) will play an increasingly important role in drug discovery efforts. Their unique structural features offer a rich foundation for innovation, paving the way for next-generation therapeutics that address unmet medical needs.

The integration of computational modeling with experimental chemistry has accelerated the pace at which novel compounds are developed and tested. High-throughput screening techniques combined with machine learning algorithms enable researchers to rapidly identify promising candidates from large libraries of molecules. This approach has been instrumental in identifying lead compounds for further optimization.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in various therapeutic areas. Its ability to modulate key biological pathways makes it a versatile tool for investigating disease mechanisms and developing new treatments. As our understanding of molecular interactions continues to evolve, compounds like 1-(4-chloro - 1 - methyl - 1 H - imidazol - 5 - yl) - 2 , 2 , 2 - trifluoroethan - 1 - am ine (CAS No. 2229405 - 03) will undoubtedly contribute significantly to advancements in chemical biology and pharmaceutical science.